Cas no 66955-81-5 (3-Bromo-4-hydrazinylphenylacetic acid)

• Product Name: 3-Bromo-4-hydrazinylphenylacetic acid
• CAS No: 66955-81-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4973934
• Update Time: 2025-07-22

3-Bromo-4-hydrazinylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydrazinylphenylacetic acid
• 2-(3-bromo-4-hydrazinylphenyl)acetic acid

• Inchi： 1S/C8H9BrN2O2/c9-6-3-5(4-8(12)13)1-2-7(6)11-10/h1-3,11H,4,10H2,(H,12,13)
• InChI Key： KZOWLSAZJIKMPA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: -1
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 3-Bromo-4-hydrazinylphenylacetic acid

Comprehensive Guide to 3-Bromo-4-hydrazinylphenylacetic acid (CAS No. 66955-81-5): Properties, Applications, and Market Insights

3-Bromo-4-hydrazinylphenylacetic acid (CAS No. 66955-81-5) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This brominated phenylacetic acid derivative, featuring a hydrazinyl functional group, has garnered attention for its unique reactivity and applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "3-Bromo-4-hydrazinylphenylacetic acid synthesis", "CAS 66955-81-5 applications", and "hydrazinylphenylacetic acid derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 3-Bromo-4-hydrazinylphenylacetic acid combines aromatic, carboxylic acid, and hydrazine functionalities, making it a versatile building block in organic synthesis. Its bromine substituent offers excellent opportunities for further functionalization through cross-coupling reactions, while the hydrazinyl group serves as a valuable precursor for constructing heterocyclic compounds. Current trends in medicinal chemistry highlight the importance of such multifunctional intermediates, particularly in the development of novel bioactive molecules targeting emerging therapeutic areas.

In pharmaceutical applications, 3-Bromo-4-hydrazinylphenylacetic acid serves as a key intermediate for synthesizing potential drug candidates. The compound's structural features align with recent industry focus on small molecule therapeutics and targeted drug delivery systems. Researchers investigating "phenylacetic acid derivatives in medicine" or "brominated pharmaceutical intermediates" will find this compound particularly interesting for its potential in creating innovative therapeutic agents with improved pharmacokinetic properties.

The chemical properties of CAS 66955-81-5 make it valuable in material science applications as well. Its ability to form stable complexes and participate in condensation reactions positions it as a potential component in advanced materials. With growing interest in functional materials and smart polymers, this compound offers researchers a versatile tool for developing new materials with tailored properties. Searches for "hydrazine-containing materials" and "brominated aromatic compounds in material science" reflect this expanding application area.

From a synthetic chemistry perspective, 3-Bromo-4-hydrazinylphenylacetic acid presents interesting challenges and opportunities. The presence of both electron-withdrawing (bromine) and electron-donating (hydrazinyl) groups on the aromatic ring creates unique electronic effects that influence its reactivity. Chemists exploring "ortho-substituted phenylacetic acid reactions" or "bromine-hydrazine compound chemistry" will find this compound particularly noteworthy for studying substitution patterns and regioselectivity in aromatic systems.

The analytical characterization of 66955-81-5 involves various spectroscopic techniques, with particular emphasis on NMR and mass spectrometry. The compound's distinct spectral signatures make it identifiable in complex mixtures, a feature valuable for researchers working on "analytical method development" or "compound identification techniques". Recent advancements in analytical chemistry have increased demand for well-characterized reference compounds like this one.

In the context of green chemistry initiatives, 3-Bromo-4-hydrazinylphenylacetic acid presents opportunities for developing more sustainable synthetic routes. Researchers focusing on "green synthesis of brominated compounds" or "eco-friendly hydrazine chemistry" are investigating ways to optimize its production while minimizing environmental impact. This aligns with current industry trends toward sustainable chemical manufacturing processes.

The global market for specialized chemical intermediates like 3-Bromo-4-hydrazinylphenylacetic acid has shown steady growth, driven by increasing R&D investment in pharmaceuticals and advanced materials. Market analysts tracking "fine chemical industry trends" or "specialty intermediates market growth" note the compound's potential in niche applications. Suppliers and manufacturers are responding to growing demand by improving production scalability and purity standards.

Storage and handling of CAS 66955-81-5 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper procedures should be followed to maintain compound integrity. Researchers searching for "stable storage of hydrazine derivatives" or "handling brominated aromatic acids" should consult technical data sheets for specific recommendations.

Future research directions for 3-Bromo-4-hydrazinylphenylacetic acid include exploring its potential in catalytic applications and as a ligand in coordination chemistry. The compound's unique structure offers possibilities for designing novel catalysts, particularly in asymmetric synthesis. Investigations into "hydrazine-based ligands" and "brominated aromatic catalysts" may reveal new applications for this versatile intermediate.

In conclusion, 3-Bromo-4-hydrazinylphenylacetic acid (CAS No. 66955-81-5) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its combination of aromatic, carboxylic acid, and hydrazine functionalities makes it particularly interesting for researchers working at the intersection of organic chemistry, medicinal chemistry, and materials science. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in chemical research and industrial applications.